3-Allyloxy-4-methoxybenzaldehyde
Overview
Description
3-Allyloxy-4-methoxybenzaldehyde (3-AOMB) is an aromatic aldehyde that has been studied extensively in the scientific community due to its wide range of applications. It is a common component of many perfume and fragrance formulations, and has been used as an intermediate in the synthesis of pharmaceuticals and other compounds. 3-AOMB has also been studied for its potential use in the medical field, as it has been found to possess anti-inflammatory and antioxidant properties. In addition, 3-AOMB has been studied for its potential use as an insecticide and for its ability to inhibit the growth of certain types of bacteria.
Scientific Research Applications
Anticancer Activity: A study synthesized C-4-alyloxy-3-methoxyphenylcalix[4]resorcinarene from 3-Allyloxy-4-methoxybenzaldehyde and found it to exhibit cytotoxic activity against HeLa and T47D cells, suggesting potential anticancer applications (Sayekti et al., 2021).
Spectroscopic Investigations: Another study focused on the spectroscopic properties of 4-hexyloxy-3-methoxybenzaldehyde, a derivative of vanillin, which could have implications for flavoring agents and in the study of molecular structures (Abbas et al., 2016).
Synthesis of Naturally Occurring Benzofurans: this compound was used in the synthesis of naturally occurring 5-allyl-2-aryl-7-methoxybenzofurans, which have various applications in organic chemistry and possibly pharmacology (Mali & Massey, 1998).
Synthesis of Vanillin: A review paper describes the synthesis methods of vanillin, for which 4-hydroxy-3-methoxybenzaldehyde is a key intermediate. This compound is widely used in the pharmaceutical, perfumery, and food flavoring industries (Ju & Xin, 2003).
Synthesis of Benzo-fused Heterocycles: Ruthenium-mediated isomerization and ring-closing metathesis were used to convert 2-allyl-3-isopropoxy-4-methoxybenzaldehyde into various nitrogen- and oxygen-containing benzo-fused heterocycles, highlighting its utility in advanced organic synthesis (Otterlo et al., 2003).
'Turn-on' Chemosensor for Zinc Detection: A novel compound synthesized from 5-allyl-2-hydroxy-3-methoxybenzaldehyde was developed as a chemosensor for detecting bioactive zinc(II) ions, demonstrating applications in biochemistry and medical diagnostics (Patil et al., 2018).
Green Synthesis and Analysis of Schiff Bases: Schiff bases of 4-hydroxy-3-methoxybenzaldehyde were prepared for studies using high-performance liquid chromatography (HPLC) and ultraviolet (UV) spectrophotometry, indicating applications in analytical chemistry (Chigurupati et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
4-methoxy-3-prop-2-enoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-3-6-14-11-7-9(8-12)4-5-10(11)13-2/h3-5,7-8H,1,6H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUDYMKBALKOCCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)OCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30336501 |
Source
|
| Record name | 3-ALLYLOXY-4-METHOXYBENZALDEHYDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30336501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18075-40-6 |
Source
|
| Record name | 3-ALLYLOXY-4-METHOXYBENZALDEHYDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30336501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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